Cas no 2228603-33-4 (2-4-(dimethylamino)-3-fluorophenoxyacetic acid)

• Product Name: 2-4-(dimethylamino)-3-fluorophenoxyacetic acid
• CAS No: 2228603-33-4
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 5897180
• PubChem ID: 165718403
• Update Time: 2025-07-18

2-4-(dimethylamino)-3-fluorophenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(dimethylamino)-3-fluorophenoxyacetic acid
• 2228603-33-4
• 2-[4-(dimethylamino)-3-fluorophenoxy]acetic acid
• EN300-1762214

• Inchi： 1S/C10H12FNO3/c1-12(2)9-4-3-7(5-8(9)11)15-6-10(13)14/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： HLVJWUWSIJSWKN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N(C)C)OCC(=O)O

Computed Properties

• Exact Mass: 213.08012141g/mol
• Monoisotopic Mass: 213.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-4-(dimethylamino)-3-fluorophenoxyacetic acid

Introduction to 2-4-(dimethylamino)-3-fluorophenoxyacetic acid (CAS No. 2228603-33-4) in Modern Chemical and Pharmaceutical Research

2-4-(dimethylamino)-3-fluorophenoxyacetic acid, identified by the CAS number 2228603-33-4, is a fluorinated aromatic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit a unique combination of structural features, including a fluorine atom and dimethylamino substituents, which contribute to its distinctive chemical properties and potential biological activities. The presence of these functional groups makes it a valuable candidate for further investigation in drug discovery and material science.

The fluorophenoxyacetic acid moiety is particularly noteworthy due to its role as a bioisostere, often replacing hydroxyl or carboxylic acid groups in drug molecules to enhance metabolic stability, binding affinity, and pharmacokinetic profiles. In recent years, the incorporation of fluorine into pharmaceutical compounds has been extensively studied for its ability to modulate molecular interactions and improve therapeutic efficacy. The dimethylamino group further contributes to the compound's versatility by introducing basicity and potential hydrogen bonding capabilities, which can be exploited in the design of novel bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. Studies have demonstrated that the electronic properties influenced by the fluorine atom can significantly alter the reactivity and stability of adjacent functional groups. This has led to innovative strategies in medicinal chemistry, where subtle modifications around the aromatic core can yield compounds with enhanced pharmacological properties. The dimethylamino substituent, in particular, has been shown to influence solubility and membrane permeability, making it a critical factor in optimizing drug delivery systems.

In the context of drug development, 2-4-(dimethylamino)-3-fluorophenoxyacetic acid (CAS No. 2228603-33-4) has been explored as a potential intermediate in the synthesis of novel therapeutic agents. Its structural framework suggests applications in areas such as anti-inflammatory, antiviral, and anticancer research. For instance, fluorinated phenoxyacetic acids have been reported to exhibit inhibitory activity against various enzymes involved in pathogenic processes. The dimethylamino group's ability to form hydrogen bonds with biological targets may enhance binding affinity, while the fluorine atom's electronic effects could improve metabolic resistance.

The synthesis of this compound involves multi-step organic reactions that highlight the importance of precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These methods align with contemporary trends in green chemistry, emphasizing sustainability and efficiency in laboratory practices. The development of novel synthetic routes not only facilitates access to this compound but also contributes to the broader toolkit available for medicinal chemists.

From a biochemical perspective, the interaction between 2-4-(dimethylamino)-3-fluorophenoxyacetic acid (CAS No. 2228603-33-4) and biological targets can be elucidated through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These tools provide insights into molecular geometry and binding mechanisms, which are essential for designing drugs with improved efficacy and reduced side effects. The combination of computational modeling with experimental validation has become a cornerstone of modern drug discovery, allowing researchers to predict and optimize interactions at an atomic level.

The pharmaceutical industry continues to invest in research aimed at uncovering new applications for fluorinated compounds like 2-4-(dimethylamino)-3-fluorophenoxyacetic acid (CAS No. 2228603-33-4). Clinical trials are underway evaluating derivatives of this class for their potential therapeutic benefits in treating complex diseases. The success of these trials will depend on factors such as bioavailability, toxicity profiles, and long-term stability—qualities that can be influenced by even minor structural modifications.

Moreover, the environmental impact of synthesizing and utilizing such compounds is an increasingly important consideration. Researchers are exploring biodegradable alternatives and sustainable production methods to minimize waste generation throughout the supply chain. This aligns with global efforts to promote responsible chemical management while advancing scientific innovation.

In conclusion,2-4-(dimethylamino)-3-fluorophenoxyacetic acid (CAS No. 2228603-33-4) represents a fascinating subject of study with broad implications for chemical biology and drug development. Its unique structural features offer opportunities for designing molecules with tailored properties suited for various therapeutic applications. As research progresses, this compound will likely continue to play a pivotal role in shaping future advancements within both academia and industry.